Cas no 132858-67-4 (3-(4-ethylphenyl)-3-methylbutanoic acid)

• Product Name: 3-(4-ethylphenyl)-3-methylbutanoic acid
• CAS No: 132858-67-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6076436
• PubChem ID: 19024222
• Update Time: 2025-07-24

3-(4-ethylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenyl)-3-methylbutanoic acid
• Benzenepropanoic acid, 4-ethyl-β,β-dimethyl-
• 132858-67-4
• EN300-1828776
• CS-0272937
• SCHEMBL13005427
• AKOS002392364

• Inchi： 1S/C13H18O2/c1-4-10-5-7-11(8-6-10)13(2,3)9-12(14)15/h5-8H,4,9H2,1-3H3,(H,14,15)
• InChI Key： OVYPONOTFCWRBV-UHFFFAOYSA-N
• SMILES： C(C1C=CC(CC)=CC=1)(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.031±0.06 g/cm3(Predicted)
• Boiling Point: 318.6±11.0 °C(Predicted)
• pka: 4.72±0.10(Predicted)

Additional information on 3-(4-ethylphenyl)-3-methylbutanoic acid

Professional Introduction to 3-(4-ethylphenyl)-3-methylbutanoic Acid (CAS No. 132858-67-4)

3-(4-ethylphenyl)-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 132858-67-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, featuring a unique structural arrangement of an ethylphenyl group and a methyl-substituted butanoic acid backbone, has garnered attention due to its potential applications in various biochemical pathways and drug development processes.

The molecular structure of 3-(4-ethylphenyl)-3-methylbutanoic acid consists of a phenyl ring substituted with an ethyl group at the para position, connected to a butanoic acid moiety that is further substituted with a methyl group at the third carbon. This specific configuration imparts distinct chemical properties that make it a valuable candidate for synthetic chemistry and pharmacological studies. The presence of both aromatic and aliphatic components in its structure allows for diverse interactions with biological targets, making it a promising molecule for further investigation.

In recent years, there has been growing interest in the exploration of novel compounds that can modulate biological processes through targeted interactions. 3-(4-ethylphenyl)-3-methylbutanoic acid has been studied for its potential role in enzyme inhibition and receptor binding, particularly in contexts where modulation of lipid metabolism and neurotransmitter systems is desired. Its structural features suggest that it may interact with enzymes such as acetylcholinesterase or GABA receptors, which are critical in neurological and metabolic functions.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The ethylphenyl group provides a scaffold for further derivatization, allowing researchers to tailor its properties for specific applications. For instance, introducing additional functional groups such as hydroxyl or carboxylic acid moieties could enhance its solubility or binding affinity. Such modifications are crucial in drug design, where optimal pharmacokinetic and pharmacodynamic profiles are essential for therapeutic efficacy.

The synthesis of 3-(4-ethylphenyl)-3-methylbutanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity. These methods not only highlight the compound's synthetic accessibility but also demonstrate the sophistication of modern chemical synthesis methodologies.

Recent studies have begun to explore the biological activity of 3-(4-ethylphenyl)-3-methylbutanoic acid in vitro and in vivo models. Preliminary findings suggest that it may exhibit properties relevant to inflammation modulation and pain management. The compound's ability to interact with fatty acid amide hydrolase (FAAH) has been particularly noted, as FAAH plays a key role in the degradation of anandamide, a neurotransmitter involved in pain perception and mood regulation. By inhibiting FAAH, this compound could potentially increase anandamide levels, leading to analgesic effects.

In addition to its potential therapeutic applications, 3-(4-ethylphenyl)-3-methylbutanoic acid has shown promise as a tool compound in biochemical research. Its unique structure allows it to serve as a reference standard for analytical methods and as a substrate for enzyme characterization studies. Researchers utilize this compound to develop new methodologies for detecting and quantifying related molecules in biological samples, contributing to advancements in metabolomics and drug discovery platforms.

The regulatory landscape for compounds like 3-(4-ethylphenyl)-3-methylbutanoic acid is continually evolving, with increasing emphasis on safety and efficacy evaluations before clinical translation. Manufacturers and researchers must adhere to stringent guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to ensure that their compounds are safe for human use. This regulatory framework encourages rigorous testing and validation, which ultimately benefits patients by promoting the development of high-quality therapeutics.

The future prospects of 3-(4-ethylphenyl)-3-methylbutanoic acid are bright, with ongoing research aimed at uncovering new mechanisms of action and expanding its therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical reality. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, scientists can accelerate the discovery process and identify novel derivatives with enhanced properties.

In conclusion, 3-(4-ethylphenyl)-3-methylbutanoic acid, characterized by its CAS number CAS No. 132858-67-4, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising biological activities, make it a valuable compound for both research purposes and potential therapeutic development. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in addressing complex diseases through innovative chemical solutions.